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Compound of Interest

Compound Name: Pinaverium bromide-d4

Cat. No.: B12415159

A detailed comparison of analytical techniques for the quantification of Pinaverium bromide,
with a focus on method robustness as a critical performance parameter. This guide provides
researchers, scientists, and drug development professionals with the experimental data and
protocols necessary to evaluate and select the most suitable analytical method for their needs.

The accurate and reliable quantification of Pinaverium bromide, a locally acting spasmolytic
agent, is crucial for quality control and stability studies in pharmaceutical formulations. The
robustness of an analytical method—its capacity to remain unaffected by small, deliberate
variations in method parameters—is a key indicator of its reliability during routine use. This
guide presents a comparative analysis of High-Performance Liquid Chromatography (HPLC),
Ultra-High-Performance Liquid Chromatography (UPLC), and UV Spectrophotometry for the
determination of Pinaverium bromide, with a special emphasis on robustness testing as
stipulated by the International Council for Harmonisation (ICH) guidelines.

Comparative Analysis of Analytical Methods

The selection of an analytical method for Pinaverium bromide depends on various factors,
including the required sensitivity, selectivity, and the nature of the sample matrix. While
chromatographic techniques like HPLC and UPLC offer high specificity, spectrophotometric
methods provide a simpler and more cost-effective alternative for certain applications. The
following tables summarize the performance characteristics and robustness data from various
validated methods.

Table 1: Comparison of Chromatographic Methods for Pinaverium Bromide Analysis
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RP-HPLC RP-HPLC UPLC LC Method[6]
Parameter
Method I[1][2] Method II[3][4] Method[5] [7]
Acquity UPLC Phenomenex
Phenomenex Zorbax SB C8
BEH C18 (100 x Onyx C18
Column C18 (250 x 4.6 (250 x 4.6 mm, 5 o
2.1 mm, 1.7 um) monolithic (100 x
mm, 5 um)[1][2]  pm)[3][4]
[5] 4.6 mm)[6][7]
Acetonitrile:Amm  Acetonitrile:0.1%  Acetonitrile:Meth  Acetonitrile:0.3%
) onium acetate Orthophosphoric  anol:Potassium Triethylamine
Mobile Phase ) )
buffer (pH 3.0) acid (70:30 v/v) dihydrogen (pH 5.0) (50:50
(80:20 viv)[1][2] [3114] orthophosphate viv)[6][7]
Flow Rate 1.0 mL/min[1][2] 1.0 mL/min[3][4] Not Specified 2.0 mL/min[6][7]
Detection (UV) 214 nm[1][2] 245 nm[4] Not Specified 213 nm[6][7]
Retention Time 5.067 min[1][2] 4.84 min[3][4] Not Specified 3.4 min[6][7]

_ _ 12.5-75.0 20-150 pg/mL[3] 5-100 pg/mL[6]
Linearity Range 10-400 ppmI[5]
Hg/mML[1][Z] [4] [7]
Within ICH
% Recovery 100.22%[1][2] < 2% RSD[3][4] — 100.68%[6][7]
imi
Precision Within ICH
< 2%[1][2] < 2%][3][4] o < 1.38%[6][7]
(%RSD) limit[5]

Table 2: Robustness Testing of Chromatographic Methods
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Method Parameter Varied Observation Result

Shift in retention time
Flow Rate (+ 0.2 )
RP-HPLC Method I[2] (4.976 min at 1.2 Robust[2]

mL/min) mL/min)[2]

Shift in retention time
Wavelength (£ 2 nm) (5.108 min at 216 nm)  Robust[2]

[2]
UPLC Method[5] Wavelength Not specified[5] Robust[5]
Column Temperature Not specified[5] Robust[5]
LC Method[6][7] Experimental Design Not specified[6][7] Robust[6][7]

Used

Table 3: Comparison of UV Spectrophotometric Methods for Pinaverium Bromide Analysis[8][9]

Parameter Method A Method B
Wavelength (Amax) 213 nm 243 nm
Linearity Range 2-14 ug/mL[8][9] 10-70 pg/mL[8][9]
Correlation Coefficient (r2) > 0.99[8][9] > 0.99[8][9]
LOD 0.39 pg/mL[8][9] 2.93 pg/mL[8][9]
LOQ 1.31 pg/mL[8][9] 9.77 pg/mL[8][9]
Precision (%0RSD) < 2%[8][9] < 2%[8][9]
Accuracy (% Recovery) 100.41%]9] 100.30%]9]
Evaluated by full factorial Evaluated by full factorial
Robustness design and found to be robust.  design and found to be robust.

[81[°] [8][9]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pdfs.semanticscholar.org/59a7/f403f7b3053df7dfa5c71b2b3820cb489a45.pdf
https://pdfs.semanticscholar.org/59a7/f403f7b3053df7dfa5c71b2b3820cb489a45.pdf
https://pdfs.semanticscholar.org/59a7/f403f7b3053df7dfa5c71b2b3820cb489a45.pdf
https://pdfs.semanticscholar.org/59a7/f403f7b3053df7dfa5c71b2b3820cb489a45.pdf
https://pdfs.semanticscholar.org/59a7/f403f7b3053df7dfa5c71b2b3820cb489a45.pdf
https://globalresearchonline.net/journalcontents/v25-2/11.pdf
https://globalresearchonline.net/journalcontents/v25-2/11.pdf
https://globalresearchonline.net/journalcontents/v25-2/11.pdf
https://globalresearchonline.net/journalcontents/v25-2/11.pdf
https://globalresearchonline.net/journalcontents/v25-2/11.pdf
https://pdfs.semanticscholar.org/a068/8cc9425b4337c35d29e2ab4325f138f22a3a.pdf
https://www.researchgate.net/publication/336360112_DETERMINATION_OF_PINAVERIUM_BROMIDE_IN_PHARMACEUTICAL_DOSAGE_FORMS_BY_A_VALIDATED_STABILITY-INDICATING_LC_METHOD
https://pdfs.semanticscholar.org/a068/8cc9425b4337c35d29e2ab4325f138f22a3a.pdf
https://www.researchgate.net/publication/336360112_DETERMINATION_OF_PINAVERIUM_BROMIDE_IN_PHARMACEUTICAL_DOSAGE_FORMS_BY_A_VALIDATED_STABILITY-INDICATING_LC_METHOD
https://pdfs.semanticscholar.org/a068/8cc9425b4337c35d29e2ab4325f138f22a3a.pdf
https://www.researchgate.net/publication/336360112_DETERMINATION_OF_PINAVERIUM_BROMIDE_IN_PHARMACEUTICAL_DOSAGE_FORMS_BY_A_VALIDATED_STABILITY-INDICATING_LC_METHOD
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://pubmed.ncbi.nlm.nih.gov/28776492/
https://2024.sci-hub.se/7071/fbc6f5b028a8bf0c08c695895886ffbe/martins2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Detailed methodologies for the key experiments are provided below to allow for replication and

verification.

Protocol 1: RP-HPLC Method for Pinaverium Bromide[1]
[2]

Chromatographic System: A reverse-phase high-performance liquid chromatography system
equipped with a UV detector.

Column: Phenomenex C18 (250 x 4.6 mm i.d., 5 um patrticle size).

Mobile Phase: A filtered and degassed mixture of acetonitrile and ammonium acetate buffer
(pH 3.0, adjusted with triethylamine) in a ratio of 80:20 v/v.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 214 nm.

Injection Volume: 20 pL.

Standard Solution Preparation: Prepare a stock solution of Pinaverium bromide in the mobile
phase and dilute to achieve concentrations within the linear range (12.5-75.0 pg/mL).

Sample Preparation: Weigh and finely powder not fewer than 20 tablets. Transfer a quantity
of powder equivalent to 50 mg of Pinaverium bromide to a 100 mL volumetric flask. Add
diluent, sonicate for 15 minutes, and dilute to volume. Filter the solution through a 0.45 pm
membrane filter before injection.

Robustness Testing: Deliberately vary the following parameters and assess the impact on
retention time, peak area, and tailing factor:

o Flow rate (e.g., £ 0.2 mL/min).

o Wavelength of detection (e.g., = 2 nm).

o Mobile phase composition (e.g., £ 2% acetonitrile).
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Protocol 2: Forced Degradation Studies[1][2][3][4][5]

Forced degradation studies are essential to establish the stability-indicating nature of an
analytical method.

Acid Degradation: Reflux 50 mg of Pinaverium bromide in 0.2N HCI at 80°C for 24 hours.[4]
[10] Neutralize the solution before dilution and analysis.

o Alkali Degradation: Reflux 50 mg of Pinaverium bromide in 0.2N NaOH at 80°C for 24 hours.
[10] Neutralize the solution before dilution and analysis.

o Oxidative Degradation: Treat 50 mg of Pinaverium bromide with 30% H202 at room
temperature for a specified period (e.g., 60 minutes).[2]

o Thermal Degradation: Expose the solid drug substance to dry heat at 80°C for 7 days.[10]

e Photolytic Degradation: Expose the drug substance to UV light (200 W.hr/m?) and
fluorescent light (1.2 M LUX hours).[4]

Analyze the stressed samples using the developed analytical method and check for any
degradation peaks and their resolution from the main Pinaverium bromide peak. The method is
considered stability-indicating if it can selectively quantify the drug in the presence of its
degradation products.[3]

Visualizing the Robustness Testing Workflow

The following diagram illustrates the logical workflow of a typical robustness study for an
analytical method.
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Robustness Testing Workflow for an Analytical Method

Define Analytical Method Parameters

:

Select Critical Parameters for Variation
(e.g., Flow Rate, pH, Temperature)

l

Define Variation Ranges
(e.g., £10% of nominal value)

:

Prepare Standard and Sample Solutions

;

Perform Analyses under Varied Conditions

Collect Data
(Retention Time, Peak Area, Resolution)

Statistical Analysis

(%RSD, t-test)

Evaluate Impact on Method Performance

Within Acceptance Criteria Exceeds Acceptance Criteria

Method is Not Robust
(Re-evaluate/Optimize Method)

Method is Robust

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in conducting a robustness test for an analytical
method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. DEVELOPMENT AND VALIDATION OF A NEW AND STABILITY INDICATING LC
METHOD FOR ANALYSIS OF PINAVERIUM BROMIDE IN BULK DRUG AND
PHARMACEUTICAL DOSAGE FORM | Semantic Scholar [semanticscholar.org]

e 4. pharmasm.com [pharmasm.com]

e 5. globalresearchonline.net [globalresearchonline.net]
e 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
o 7.researchgate.net [researchgate.net]

» 8. Pinaverium Bromide: Development and Validation of Spectrophotometric Methods for
Assay and Dissolution Studies - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. 2024.sci-hub.se [2024.sci-hub.se]
e 10. files.core.ac.uk [files.core.ac.uk]

« To cite this document: BenchChem. [Robustness in Analytical Methods for Pinaverium
Bromide: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415159#robustness-testing-of-an-analytical-
method-for-pinaverium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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